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2-bromo-N-(4-methyl-1,3-thiazol-

2-yl)benzamide

Cat. No.: B12176377

Get Quote

Abstract & Introduction
Context: High-Throughput Screening (HTS) remains the cornerstone of identifying novel

chemical scaffolds for metabolic targets. This guide details the screening protocol for a Small

Molecule Diversity Library containing CAS 312704-54-4 (Chemical Name: 2-bromo-N-(4-
methyl-1,3-thiazol-2-yl)benzamide).

Scientific Rationale: The N-(thiazol-2-yl)benzamide scaffold, represented by CAS 312704-54-4,

is a privileged structure in medicinal chemistry, frequently associated with Glucokinase (GK)

activation and STAT3 inhibition. Glucokinase activators (GKAs) are sought after for Type 2

Diabetes therapy as they enhance glucose sensitivity in the liver and pancreas. This protocol

focuses on characterizing CAS 312704-54-4 as a potential Glucokinase Activator using a

coupled enzymatic assay.

Scope:

Compound Profile: Physicochemical properties and handling of CAS 312704-54-4.

Assay Principle: NADH-coupled fluorescence assay for GK activation.
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HTS Workflow: Step-by-step automation protocol.

Data Analysis: Hit calling and EC50 determination.

Compound Profile: CAS 312704-54-4[1]
Before initiating the screen, the physicochemical nature of the library member must be

understood to prevent false negatives due to precipitation or degradation.

Property Specification Operational Note

CAS Number 312704-54-4 Unique Identifier

Chemical Name
2-bromo-N-(4-methyl-1,3-

thiazol-2-yl)benzamide
Thiazole-Benzamide Scaffold

Molecular Weight 297.17 g/mol Fragment-like / Lead-like

Solubility Low in water; High in DMSO
Critical: Maintain >10% DMSO

in stock; <1% in assay.

LogP (Predicted) ~2.8 - 3.2
Moderately lipophilic; risk of

non-specific binding to plastic.

Storage -20°C, Desiccated
Protect from moisture to

prevent amide hydrolysis.

Handling Protocol:

Stock Preparation: Dissolve solid CAS 312704-54-4 in 100% anhydrous DMSO to a

concentration of 10 mM.

Sonicate: Sonicate for 5 minutes at room temperature to ensure complete solubilization.

QC Check: Verify solubility via nephelometry if available. If precipitate forms upon dilution

into aqueous buffer, add 0.01% Triton X-100 to the assay buffer.

Assay Principle: Coupled Enzymatic GKA Screen
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To detect activation of Glucokinase (GK), we utilize a coupled reaction where the product of the

GK reaction (Glucose-6-Phosphate) is oxidized by G6PDH, reducing NAD+ to NADH. The

accumulation of NADH is measured fluorometrically.

Reaction Scheme:

Step 1 (Target): Glucose + ATP —(Glucokinase + Compound)→ Glucose-6-Phosphate

(G6P) + ADP

Step 2 (Reporter): G6P + NAD+ —(G6PDH)→ 6-Phosphogluconate + NADH + H+

Readout:

Signal: Fluorescence Increase (Ex 340 nm / Em 460 nm).

Interpretation: An increase in the rate of NADH production compared to DMSO control

indicates activation (GKA activity).
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Caption: Coupled enzymatic cascade for detecting Glucokinase activation. CAS 312704-54-4

binds allosterically to GK, increasing G6P production.
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HTS Protocol: Step-by-Step
Assay Buffer:

25 mM HEPES (pH 7.4)

50 mM KCl

1 mM MgCl2

1 mM DTT (Freshly added)

0.01% BSA (Prevents surface adsorption of lipophilic compounds like CAS 312704-54-4)

Reagents:

Recombinant Human Glucokinase (GST-tagged or His-tagged).

G6PDH (Leuconostoc mesenteroides).

Substrates: 5 mM Glucose (Km concentration), 1 mM ATP, 1 mM NAD+.

Workflow:

Library Dispensing (Acoustic):

Dispense 20 nL of CAS 312704-54-4 (from 10 mM stock) into 384-well black, low-volume

plates.

Controls:

High Control: 20 nL of known GKA (e.g., Piragliatin) at 10 µM final.

Low Control: 20 nL DMSO (0% Activation).

Enzyme Addition:

Dispense 5 µL of 2x Enzyme Mix (GK + G6PDH) into all wells.
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Incubation 1: 10 minutes at Room Temp (allows compound to bind GK).

Reaction Initiation:

Dispense 5 µL of 2x Substrate Mix (Glucose + ATP + NAD+).

Final Assay Volume: 10 µL.

Kinetic Read:

Transfer immediately to plate reader.[1]

Measure Fluorescence (Ex340/Em460) every 60 seconds for 30 minutes.

Automated Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.printrecarti.ro/312704-stefan-baciu-peste-o-mie-de-catrene-sub-tampa-din-honolulu.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12176377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Library Source Plate
(CAS 312704-54-4)

Acoustic Dispensing
(20 nL Compound)

Add Enzyme Mix
(GK + G6PDH)

Pre-Incubation
(10 min @ RT)

Add Substrate Mix
(Glucose/ATP/NAD+)

Kinetic Readout
(Ex340/Em460)

Data Analysis
(Slope Calculation)

Click to download full resolution via product page

Caption: Automated HTS workflow for screening CAS 312704-54-4 against Glucokinase.

Data Analysis & Validation
1. Primary Screen Analysis: Since this is an activation assay, we calculate the Percent

Activation relative to the DMSO baseline.
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Hit Criteria: Samples with > 50% increase in slope (activity) over DMSO control.

Z-Factor Check: Ensure Z' > 0.5 using the High Control (Piragliatin) and Low Control

(DMSO).

2. Dose-Response (EC50): If CAS 312704-54-4 is identified as a hit:

Prepare a 10-point serial dilution (1:3) starting at 30 µM.

Fit the data to a 4-parameter logistic equation (Sigmoidal Dose-Response).

Bell-Shaped Curve Warning: Thiazole-benzamides can sometimes aggregate at high

concentrations. If the curve drops at high doses, exclude those points (solubility limit).

3. Counter-Screen (False Positive Elimination):

Run the assay without Glucokinase (Enzyme-free control).

If CAS 312704-54-4 still generates a signal, it may be:

Fluorescent itself (Autofluorescence).

Activating G6PDH directly (rare but possible).

A redox cycler (generating H2O2/NADH artifacts).

References
Matschinsky, F. M. (2009). "Assessing the potential of glucokinase activators in diabetes

therapy." Nature Reviews Drug Discovery, 8(5), 399-416. Link

Pfefferkorn, J. A., et al. (2012). "Discovery of (S)-6-(3-cyclopentyl-2-(4-(trifluoromethyl)-1H-

imidazol-1-yl)propanamido)nicotinic acid as a hepatoselective glucokinase activator." Journal

of Medicinal Chemistry, 55(3), 1318-1333. Link

Wang, Z., et al. (2017). "Discovery of cycloalkyl-fused N-thiazol-2-yl-benzamides as tissue

non-specific glucokinase activators: Design, synthesis, and biological evaluation."[2]

European Journal of Medicinal Chemistry, 139, 128-152.[2][3] Link[2][3]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.nature.com%2Farticles%2Fnrd2850
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fjm201446g
https://pubs.acs.org/doi/abs/10.1021/jm8003202
https://pubs.acs.org/doi/abs/10.1021/jm8003202
https://pmc.ncbi.nlm.nih.gov/articles/PMC6661843/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1016%2Fj.ejmech.2017.07.051
https://pubs.acs.org/doi/abs/10.1021/jm8003202
https://pmc.ncbi.nlm.nih.gov/articles/PMC6661843/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12176377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inglese, J., et al. (2006). "Quantitative high-throughput screening: A titration-based approach

that efficiently identifies biological activities in large chemical libraries." Proceedings of the

National Academy of Sciences, 103(31), 11473-11478. Link

BLDPharm. (2023). "Chemical Product Page: 2-Bromo-N-(4-methylthiazol-2-yl)benzamide

(CAS 312704-54-4)." Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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